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Compound of Interest

Compound Name: ER-Tracker Green

Cat. No.: B15358963 Get Quote

Technical Support Center: ER-Tracker™ Green
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals effectively use ER-

Tracker™ Green and minimize background fluorescence in their experiments.

Troubleshooting Guide: Reducing Background
Fluorescence
High background fluorescence can obscure the specific signal from ER-Tracker™ Green,

leading to poor image quality and difficulty in data interpretation. This guide addresses common

causes of high background and provides systematic solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15358963?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15358963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Background Fluorescence Observed

Is the background diffuse
 or punctate?

Diffuse Background

Diffuse

Punctate/Aggregated Background

Punctate

Check Culture Medium:
- Use phenol red-free medium.

- Reduce serum (FBS/BSA) concentration or
 use serum-free medium for imaging.

Optimize ER-Tracker™ Green Concentration:
- Titrate down from the recommended concentration.
- High concentration can lead to non-specific binding.

Assess Cell Health:
- Use a viability dye to exclude dead cells,
 which are a source of autofluorescence.

Check Dye Preparation:
- Ensure complete solubilization of lyophilized powder in DMSO.

- Avoid repeated freeze-thaw cycles of the stock solution.

Optimize Incubation Time:
- Reduce incubation time.

- Prolonged incubation can increase background.

Improve Wash Steps:
- Increase the number or duration of washes

 with pre-warmed buffer (e.g., HBSS).

Adjust Microscope Settings:
- Optimize gain/exposure settings.

- Use appropriate filters for BODIPY™ FL.

Background Reduced
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Start: Live Cells in Culture

1. Prepare 1 mM Stock Solution
(ER-Tracker™ Green in DMSO)

2. Prepare Working Solution
(100 nM - 1 µM in warm, serum-free,

 phenol red-free medium/buffer)

3. Wash Cells
(e.g., with pre-warmed HBSS)

4. Stain Cells
(Incubate with working solution

 for 15-30 min at 37°C)

5. Wash Cells
(Replace staining solution with

 fresh, probe-free medium)

6. Image Cells
(Live-cell fluorescence microscopy

 using FITC filter set)

End: Acquire Images
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To cite this document: BenchChem. [how to reduce background fluorescence with ER-
Tracker Green]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15358963#how-to-reduce-background-fluorescence-
with-er-tracker-green]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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